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Compound of Interest

Compound Name: Fmoc-Phe(2-Br)-OH

Cat. No.: B1301975

Essential Safety and Handling Guide for Fmoc-
Phe(2-Br)-OH

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Fmoc-Phe(2-Br)-OH. The following procedures are
designed to ensure personal safety and proper management of this chemical from receipt to
disposal.

Chemical and Physical Properties

A summary of the key quantitative data for Fmoc-Phe(2-Br)-OH is presented below.

Property Value

CAS Number 220497-47-2

Molecular Formula C24H20BrNOa4

Molecular Weight 466.32 g/mol

Storage Store at -20°C for long-term stability.[1]

Personal Protective Equipment (PPE)
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To minimize exposure and ensure safety, the following personal protective equipment is
mandatory when handling Fmoc-Phe(2-Br)-OH, particularly in its powdered form.

PPE Category Specific Requirements

ANSI Z87.1 compliant safety goggles are
) required to protect against dust particles and
Eye and Face Protection o
splashes. A face shield is recommended when

there is a significant splash hazard.[2]

Disposable nitrile gloves are the minimum
requirement for incidental contact. Double
) gloving may be necessary for added protection.
Hand Protection )
Gloves must be inspected before use and
removed and replaced immediately after any

contact with the compound.[2][3]

] A standard laboratory coat is required to protect
Body Protection ] ]
skin and clothing.[2]

A respirator or dust mask (e.g., N95) is

recommended when weighing and handling the
Respiratory Protection solid powder to prevent inhalation.[4] All

handling of the solid should be performed in a

certified chemical fume hood.[5]

Long pants and closed-toe shoes are minimum
General Attire attire for working in a laboratory where

hazardous materials are present.[2]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following step-by-step protocols is essential for the safe handling of Fmoc-
Phe(2-Br)-OH during common laboratory procedures.

A. Weighing the Solid Compound
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» Preparation: Before handling the compound, ensure you are wearing all the required PPE as
detailed in the table above.

o Work Area: Conduct all weighing activities inside a certified chemical fume hood to minimize
inhalation exposure.

e Handling: Use a spatula to carefully transfer the desired amount of Fmoc-Phe(2-Br)-OH
from the storage container to a weighing vessel. Avoid creating dust. If any dust is
generated, gently clean the area with a damp cloth, which should then be disposed of as
chemical waste.

o Storage after Weighing: Securely close the container of Fmoc-Phe(2-Br)-OH and return it to
the recommended storage condition of -20°C.[1]

B. Preparing a Solution

o Preparation: Wear all required PPE. All work should be performed in a chemical fume hood.

o Solvent Addition: Add the desired solvent to the vessel containing the pre-weighed Fmoc-
Phe(2-Br)-OH.

o Dissolution: Gently swirl or stir the mixture until the solid is fully dissolved. Avoid splashing.

o Storage of Solution: If the solution is not for immediate use, it should be stored in a tightly
sealed container at -20°C for up to one month or at -80°C for up to six months.[1]

Disposal Plan

Proper disposal of Fmoc-Phe(2-Br)-OH and any associated waste is critical to prevent
environmental contamination, as similar compounds are known to be harmful to aquatic life
with long-lasting effects.
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Waste Type Disposal Procedure

Collect any spilled solid, unused compound, and
contaminated materials (e.g., weigh boats,

Solid Waste paper towels) in a clearly labeled, sealed
container for hazardous chemical waste. Avoid

creating dust during cleanup.[2]

All solutions containing Fmoc-Phe(2-Br)-OH,

including reaction mixtures and washes, must
Liquid Waste be collected in a labeled, sealed container for

halogenated organic waste. Do not discharge

into the environment.[3]

Any sharps (e.g., needles) contaminated with
) Fmoc-Phe(2-Br)-OH should be placed in a
Contaminated Sharps ) ]
designated sharps container for hazardous

chemical waste.

All waste disposal must adhere to local, state,
and federal environmental regulations. A

General Disposal Note common disposal method for such compounds
is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[2]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Fmoc-Phe(2-Br)-
OH, from initial preparation to final disposal.
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Caption: Workflow for handling Fmoc-Phe(2-Br)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Fmoc-
Phe(2-Br)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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